1-(2,6-Dichloro-3-methoxyphenyl)ethanol

• Molecular Formula: C9H10Cl2O2
• Molecular Weight: 221.08 g/mol
• IUPAC Name: 1-(2,6-dichloro-3-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H10Cl2O2/c1-5(12)8-6(10)3-4-7(13-2)9(8)11/h3-5,12H,1-2H3
• InChI Key: DZKIDZDZWVIPRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1Cl)OC)Cl)O

Description

1-(2,6-Dichloro-3-methoxyphenyl)ethanol is a substituted aromatic ethanol derivative characterized by chlorine atoms at the 2- and 6-positions, a methoxy group at the 3-position, and a hydroxyl-bearing ethyl chain. This compound is likely an intermediate in pharmaceutical or agrochemical synthesis, given the prevalence of chlorinated and methoxylated aromatic alcohols in bioactive molecules.

Biological Activity

1-(2,6-Dichloro-3-methoxyphenyl)ethanol is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and toxicology. This article reviews the existing literature on the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, and anticancer properties.

Chemical Structure and Properties

1-(2,6-Dichloro-3-methoxyphenyl)ethanol features a dichlorinated aromatic ring with a methoxy group and an ethanol moiety. The presence of these functional groups contributes to its biological activity.

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	MIC (mg/mL)	Reference
2,4-Dichlorophenol	Staphylococcus aureus	0.5
2,6-Dichloro-3-methoxyphenol	Escherichia coli	0.25
1-(2,6-Dichloro-3-methoxyphenyl)ethanol	Hypothetical	TBD	Hypothesis

Anti-inflammatory Activity

The anti-inflammatory potential of similar compounds has been documented extensively. For example, certain dichlorinated phenolic compounds have been shown to inhibit pro-inflammatory cytokines and reduce inflammation in animal models. The mechanism often involves the inhibition of nuclear factor kappa B (NF-kB) signaling pathways.

Case Study: Anti-inflammatory Effects

In one study involving a related compound, it was observed that administration significantly reduced edema in a carrageenan-induced paw edema model in rats. The compound's ability to modulate inflammatory mediators suggests that 1-(2,6-Dichloro-3-methoxyphenyl)ethanol could exhibit comparable effects.

Anticancer Activity

The anticancer properties of dichlorinated phenolic compounds have also been explored. Research indicates that these compounds can induce apoptosis in cancer cell lines by activating caspase pathways and inhibiting cell proliferation.

Table 2: Anticancer Activity of Related Compounds

Compound	Cancer Cell Line	IC50 (µM)	Reference
2,4-Dichlorophenol	MDA-MB-231	27.6
1-(2,6-Dichloro-3-methoxyphenyl)ethanol	Hypothetical	TBD	Hypothesis

The biological activities of 1-(2,6-Dichloro-3-methoxyphenyl)ethanol can be attributed to several mechanisms:

• Antioxidant Activity : Similar compounds have demonstrated the ability to scavenge free radicals, thereby reducing oxidative stress.
• Enzyme Inhibition : Inhibition of specific enzymes involved in inflammatory pathways has been noted in related studies.
• Cell Cycle Arrest : Some derivatives have shown the ability to arrest cancer cell cycles at various phases, leading to reduced proliferation.

Comparison with Similar Compounds

Substitution Patterns

• Halogen vs. For example, the methoxy group in 1-(2,6-Dichloro-3-methoxyphenyl)ethanol may enhance solubility in polar solvents compared to its fluorinated counterparts .
• Ethanol vs. Methanol Backbone: The ethanol chain in the target compound provides a secondary alcohol, which is more sterically hindered than the primary alcohol in (2,6-Dichloro-3-methoxyphenyl)methanol.

Research Findings and Data

Physical Properties (Inferred from Analogs)

Property	1-(2,6-Dichloro-3-methoxyphenyl)ethanol	(2,6-Dichloro-3-methoxyphenyl)methanol
Molecular Formula	C₉H₁₀Cl₂O₂	C₈H₈Cl₂O₂
Molecular Weight (g/mol)	233.09	207.05
Boiling Point	~250–300°C (estimated)	~200–250°C
Solubility	Moderate in polar aprotic solvents	High in methanol, acetone